Cas no 1269294-25-8 (ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate)
1269294-25-8 structure
Product Name:ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate
CAS No:1269294-25-8
MF:C8H8F3N3O2
MW:235.16323184967
MDL:MFCD20275506
CID:3165009
PubChem ID:56956169
Update Time:2025-04-21
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate
- DTXSID801155248
- AC9164
- 4-Pyrimidinecarboxylic acid, 6-amino-2-(trifluoromethyl)-, ethyl ester
- MFCD20275506
- 1269294-25-8
- SY257678
-
- MDL: MFCD20275506
- Inchi: 1S/C8H8F3N3O2/c1-2-16-6(15)4-3-5(12)14-7(13-4)8(9,10)11/h3H,2H2,1H3,(H2,12,13,14)
- InChI Key: SQQJVHUEUVBXAJ-UHFFFAOYSA-N
- SMILES: FC(C1=NC(=CC(C(=O)OCC)=N1)N)(F)F
Computed Properties
- Exact Mass: 235.05686099Da
- Monoisotopic Mass: 235.05686099Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 78.1Ų
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779751-1g |
Ethyl 6-Amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 1g |
$870 | 2024-07-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1690-1G |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 1g |
¥ 6,157.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1690-100mg |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 100mg |
¥1848.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1690-250mg |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 250mg |
¥2462.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1690-500mg |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 500mg |
¥4105.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1690-1g |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 1g |
¥6158.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1561249-1g |
Ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 98% | 1g |
¥7568.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1690-100.0mg |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 100.0mg |
¥1848.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1690-250.0mg |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 250.0mg |
¥2462.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU1690-500.0mg |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate |
1269294-25-8 | 95% | 500.0mg |
¥4105.0000 | 2025-04-12 |
ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
1269294-25-8 (ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate) Related Products
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